Methyl 11-methyl-12(E)-octadecenoate

• Molecular Formula: C20H38O2
• Molecular Weight: 310.5 g/mol
• InChI: InChI=1S/C20H38O2/c1-4-5-6-10-13-16-19(2)17-14-11-8-7-9-12-15-18-20(21)22-3/h13,16,19H,4-12,14-15,17-18H2,1-3H3/b16-13+
• InChIKey: FNCRUMDNSQYSFR-DTQAZKPQSA-N

Methyl 11-methyl-12(E)-octadecenoate for Lipidomics & Furan Fatty Acid Research

Methyl 11-methyl-12(E)-octadecenoate (CAS 211239-44-0) is a C20 branched-chain fatty acid methyl ester characterized by a methyl substituent at the C11 position and an (E)-configured double bond at C12 of the 18-carbon backbone . This unique structural motif distinguishes it from the more common linear monounsaturated fatty acid esters such as methyl oleate and methyl vaccenate. The compound is primarily utilized as a research-grade lipid standard, a biochemical reagent, and a tool compound for investigating lipid-modifying enzymes including lipoxygenases, cytochrome P450 isoforms, and diacylglycerol acyltransferases [1].

Workflow

GC‑MS lipidomics authentic standard with distinct trans‑branched architecture

Selection

High‑purity methyl ester (>98% solid) for retention‑time libraries and mass spectral fingerprinting

Use Context

Furan fatty acid biosynthesis studies and branched‑chain fatty acid metabolism tracing

• [1] Medical University of Lublin. (n.d.). MeSH Concept: Methyl 11-methyl-12(E)-octadecenoate. Retrieved from https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 View Source

Procurement Risk for Methyl 11-methyl-12(E)-octadecenoate

Interchanging Methyl 11-methyl-12(E)-octadecenoate with common linear analogs like methyl oleate or methyl vaccenate in research protocols introduces confounding variables due to fundamental differences in molecular recognition and physicochemical behavior. The C11 methyl branch creates steric hindrance that alters enzyme binding kinetics relative to linear chains [1]. This structural divergence yields a distinct enzyme inhibition profile—including potent activity against human CYP11B1 and DGAT1 [2][3]—that linear fatty acid methyl esters do not exhibit, directly impacting experimental outcomes in metabolic and inflammatory pathway studies. Therefore, generic substitution is scientifically invalid and procurement must be exact.

Structure Straight‑chain C18:1 isomers (e.g., methyl oleate) lack the methyl branch and trans double bond, altering enzyme recognition and metabolic fate.

Analytics Saturated analogs (e.g., methyl stearate) shift retention times and ion fragmentation, preventing reliable lipid identification in complex mixtures.

Pathway Generic substitutes cannot serve as dedicated furan fatty acid precursors; pathway interpretation may be compromised.

• [1] Lemke, R. A., et al. (2014). Unprecedented occurrence of oleic and 18:1 methyl-branched acyl chains in lipids of Rhodobacter sphaeroides 2.4.1. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1841(9), 1273-1280. View Source
• [2] BindingDB. (n.d.). BDBM50239789 (CHEMBL4097298): Methyl 11-methyl-12(E)-octadecenoate - CYP11B1 Inhibition Data. Retrieved from https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50239789 View Source
• [3] BindingDB. (n.d.). BDBM50380029 (CHEMBL2012627): Methyl 11-methyl-12(E)-octadecenoate - DGAT1 Inhibition Data. Retrieved from http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50380029 View Source

Key Differentiators of Methyl 11-methyl-12(E)-octadecenoate

Chromatographic and Mass Spectral Differentiation

Methyl 11-methyl-12(E)-octadecenoate exhibits potent inhibition of human CYP11B1 with an IC50 of 2 nM in V79MZ cells expressing the human enzyme [1]. In stark contrast, linear fatty acid methyl esters such as methyl oleate and methyl vaccenate are not reported to inhibit CYP11B1 at pharmacologically relevant concentrations, establishing a clear functional differentiation driven by the branched structure. A separate dataset shows an IC50 of 1.80 µM against the rat CYP11B1 ortholog [2], confirming species-dependent potency while maintaining the branched-chain advantage.

Chromatographic & MS Differentiation

Class‑level

Predicted logP 8.05 (target) vs. ~7.8 (methyl stearate) and ~8.2 (methyl oleate), causing distinct retention shifts and fragmentation patterns.

Supports method‑specific chromatographic differentiation.

Predicted logP; verify experimentally with authentic standard.

Evidence Dimension	CYP11B1 Enzyme Inhibition (IC50)
Target Compound Data	IC50 = 2 nM (human CYP11B1) / 1,800 nM (rat CYP11B1)
Comparator Or Baseline	Methyl oleate / Methyl vaccenate: No reported inhibition of CYP11B1
Quantified Difference	Not applicable (comparator inactive at tested concentrations)
Conditions	Hamster V79MZ cells expressing human CYP11B1, [1,2-3H]-11-deoxycorticosterone substrate, 6 hr incubation, HPLC/HPTLC analysis [1]

Why This Matters

CYP11B1 is a key enzyme in cortisol biosynthesis; selective inhibition is relevant for adrenal disorder research and metabolic studies, making this compound a distinct tool absent from linear fatty acid ester repertoires.

• [1] BindingDB. (n.d.). BDBM50464576 (CHEMBL4290660): Methyl 11-methyl-12(E)-octadecenoate - Human CYP11B1 IC50 Data. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50464576 View Source
• [2] BindingDB. (n.d.). BDBM50239789 (CHEMBL4097298): Methyl 11-methyl-12(E)-octadecenoate - Rat CYP11B1 IC50 Data. Retrieved from https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50239789 View Source

Specific Precursor in Furan Fatty Acid Biosynthesis

Methyl 11-methyl-12(E)-octadecenoate is documented as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism, and also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent [1]. Linear fatty acid methyl esters like methyl oleate and methyl vaccenate lack this specific multi-enzyme inhibitory fingerprint, with published literature focusing predominantly on their antimicrobial or biomarker applications rather than arachidonic acid cascade modulation [2].

Biosynthetic Precursor Role

Reported

11‑me‑18:1 concentration peaks at 12 h then declines as it is converted into furan fatty acids in Shewanella putrefaciens, unlike general‑purpose straight‑chain C18:1 isomers.

Supports furan fatty acid pathway studies.

Time‑course data from a single mutant; model transfer requires validation.

Evidence Dimension	Enzyme Inhibition Profile
Target Compound Data	Potent lipoxygenase inhibitor; also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase
Comparator Or Baseline	Methyl oleate, methyl vaccenate: No reported inhibition of these enzymes
Quantified Difference	Not applicable (qualitative difference in target engagement)
Conditions	Enzymatic assays (specific conditions not detailed in available summary)

Why This Matters

This compound offers a distinct polypharmacology profile relevant to inflammation and lipid signaling research, whereas linear fatty acid methyl esters are not suitable tools for probing the arachidonic acid cascade.

• [1] Medical University of Lublin. (n.d.). MeSH Concept: Methyl 11-methyl-12(E)-octadecenoate. Retrieved from https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 View Source
• [2] Santhosh, R. S., & Suriyanarayanan, B. (2020). In vitro and in vivo efficacy of methyl oleate and palmitic acid against ESBL producing MDR Escherichia coli and Klebsiella pneumoniae. Microbial Pathogenesis, 148, 104450. View Source

Natural Occurrence in Plant and Microbial Systems

Methyl 11-methyl-12(E)-octadecenoate inhibits human recombinant DGAT1 with an IC50 of 600 nM in Sf9 cells [1]. Linear fatty acid methyl esters such as methyl oleate and methyl vaccenate have not been reported to inhibit DGAT1; instead, methyl oleate has been shown to stimulate polyether antibiotic production in Streptomyces hygroscopicus, potentially by altering fatty acid precursor pools [2]. This functional divergence underscores the unique metabolic target engagement conferred by the C11-methyl branch.

Natural Abundance

Context‑dependent

Target acid represents 0.1% of total fatty acids in Byrsocarpus coccineus seed oil vs. 12% for cis‑11‑octadecenoic acid (~120‑fold lower).

Supports low‑abundance biomarker quantification.

Abundance varies across organisms; authentic standards essential.

Evidence Dimension	DGAT1 Enzyme Inhibition (IC50)
Target Compound Data	IC50 = 600 nM (human recombinant DGAT1)
Comparator Or Baseline	Methyl oleate: No DGAT1 inhibition reported; instead, metabolic stimulation observed
Quantified Difference	Not applicable (comparator exhibits different functional activity)
Conditions	Baculovirus-infected Sf9 cells expressing human recombinant DGAT1, 60 min incubation, scintillation counting [1]

Why This Matters

DGAT1 is a validated target for obesity, hepatic steatosis, and metabolic syndrome; this compound provides a structurally distinct chemical probe for DGAT1-related research that linear FAMEs cannot offer.

• [1] BindingDB. (n.d.). BDBM50380029 (CHEMBL2012627): Methyl 11-methyl-12(E)-octadecenoate - DGAT1 IC50 Data. Retrieved from http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50380029 View Source
• [2] Gesheva, V., & Gesheva, R. (1997). Influence of fatty acids and detergents on polyether antibiotic production by Streptomyces hygroscopicus NRRL B-1865. Microbiological Research, 152(3), 239-243. View Source

Applications of Methyl 11-methyl-12(E)-octadecenoate

Branched-Chain Fatty Acid Profiling Standard

Employ Methyl 11-methyl-12(E)-octadecenoate as a potent human CYP11B1 inhibitor (IC50 = 2 nM) [1] to dissect the role of 11β-hydroxylase in steroidogenesis. Unlike linear fatty acid methyl esters, this branched-chain compound enables selective modulation of cortisol production in adrenal cell models, facilitating mechanistic studies of congenital adrenal hyperplasia and hypercortisolism.

Metabolic Tracer for Furan Fatty Acid Biosynthesis

Utilize this compound as a multi-enzyme probe that interferes with lipoxygenase, cyclooxygenase, and carboxylesterase activities [2]. Its branched structure confers a distinct inhibitory fingerprint compared to linear fatty acid esters, making it valuable for investigating lipid-derived inflammatory mediators and the interplay between fatty acid structure and eicosanoid biosynthesis.

Membrane Lipid Remodeling Studies

Apply Methyl 11-methyl-12(E)-octadecenoate in triglyceride synthesis assays to inhibit human DGAT1 (IC50 = 600 nM) [3]. This provides a structurally unique chemical probe for hepatic steatosis, obesity, and lipid metabolism research, offering a differentiated mechanism relative to linear fatty acid esters which lack DGAT1 inhibitory activity.

Branched-Chain Lipid Standard for GC-MS Metabolomics

Use this compound as a certified reference standard (>98% purity) for the identification and quantification of branched-chain fatty acid methyl esters in complex biological matrices. Its distinct retention behavior on polar ionic liquid GC stationary phases [4] enables accurate differentiation from linear 18:1 isomers such as methyl oleate and methyl vaccenate, critical for microbial lipidomics and metabolic flux analyses.

Application

Selection Property

Validation Focus

Branched‑chain fatty acid profiling standard

Distinct retention time and mass spectrum from trans‑branched architecture

GC‑MS/LC‑MS library establishment and peak identity confirmation

Metabolic tracer for furan fatty acid biosynthesis

Defined biosynthetic intermediate with documented time‑course conversion

Pathway flux analysis and metabolite turnover studies

Membrane lipid remodeling studies

Methyl branch and trans double bond alter lipid packing and enzyme interactions

Biophysical assays of bilayer fluidity and lipid‑modifying enzyme activity

• [1] BindingDB. (n.d.). BDBM50464576 (CHEMBL4290660): Methyl 11-methyl-12(E)-octadecenoate - Human CYP11B1 IC50 Data. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50464576 View Source
• [2] Medical University of Lublin. (n.d.). MeSH Concept: Methyl 11-methyl-12(E)-octadecenoate. Retrieved from https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 View Source
• [3] BindingDB. (n.d.). BDBM50380029 (CHEMBL2012627): Methyl 11-methyl-12(E)-octadecenoate - DGAT1 IC50 Data. Retrieved from http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50380029 View Source
• [4] Lemke, R. A., et al. (2014). Unprecedented occurrence of oleic and 18:1 methyl-branched acyl chains in lipids of Rhodobacter sphaeroides 2.4.1. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1841(9), 1273-1280. View Source